Cas no 2344861-89-6 (Ethyl 8-bromo-6-methylimidazo1,2-apyrazine-2-carboxylate)

• Product Name: Ethyl 8-bromo-6-methylimidazo1,2-apyrazine-2-carboxylate
• CAS No: 2344861-89-6
• MF: C₁₀H₁₀BrN₃O₂
• MW: 284.10930109024
• CID: 5729703
• PubChem ID: 154728522
• Update Time: 2025-10-19

Ethyl 8-bromo-6-methylimidazo1,2-apyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2344861-89-6
• Ethyl 8-bromo-6-methylimidazo[1,2-a]pyrazine-2-carboxylate
• Ethyl 8-bromo-6-methylimidazo1,2-apyrazine-2-carboxylate

• Inchi： 1S/C10H10BrN3O2/c1-3-16-10(15)7-5-14-4-6(2)12-8(11)9(14)13-7/h4-5H,3H2,1-2H3
• InChI Key： QLLGIVVEEFCHPP-UHFFFAOYSA-N
• SMILES： BrC1C2=NC(C(=O)OCC)=CN2C=C(C)N=1

Computed Properties

• Exact Mass: 282.99564g/mol
• Monoisotopic Mass: 282.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56.5Ų

Additional information on Ethyl 8-bromo-6-methylimidazo1,2-apyrazine-2-carboxylate

Ethyl 8-bromo-6-methylimidazo1,2-apyrazine-2-carboxylate (CAS No. 2344861-89-6): A Comprehensive Overview

Ethyl 8-bromo-6-methylimidazo1,2-apyrazine-2-carboxylate (CAS No. 2344861-89-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the imidazopyrazine class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of both bromo and methyl substituents on the imidazopyrazine core enhances its chemical diversity, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong>Ethyl 8-bromo-6-methylimidazo1,2-apyrazine-2-carboxylate structure consists of a fused ring system containing an imidazole and a pyrazine ring, which are connected at the 1 and 2 positions, respectively. The< strong>8-bromo substituent at the para position relative to the carboxylate group introduces a region of high electrophilicity, which can be exploited in various chemical reactions such as cross-coupling reactions. Additionally, the< strong>6-methyl group provides steric and electronic modulation to the molecule, influencing its overall reactivity and binding affinity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from imidazopyrazine derivatives. The< strong>Ethyl 8-bromo-6-methylimidazo1,2-apyrazine-2-carboxylate compound has been identified as a promising precursor in this context. Its ability to serve as a building block for more intricate structures has made it particularly useful in medicinal chemistry. Researchers have leveraged its reactivity to synthesize analogs with enhanced pharmacokinetic profiles and improved target specificity.

One of the most compelling aspects of< strong>Ethyl 8-bromo-6-methylimidazo1,2-apyrazine-2-carboxylate is its potential application in oncology research. Preclinical studies have suggested that derivatives of this compound exhibit inhibitory effects on various kinases and other enzymes involved in cancer cell proliferation. The< strong>8-bromo moiety, in particular, has been shown to enhance binding interactions with biological targets, leading to increased potency. Furthermore, the< strong>6-methyl group contributes to metabolic stability, which is crucial for drug candidates intended for clinical use.

The pharmaceutical industry has shown considerable interest in heterocyclic compounds due to their diverse biological activities and synthetic versatility. The< strong>Ethyl 8-bromo-6-methylimidazo1,2-apyrazine-2-carboxylate (CAS No. 2344861-89-6) compound exemplifies this trend by serving as a versatile scaffold for drug discovery programs. Its structural features allow for modifications that can fine-tune its pharmacological properties, making it an attractive candidate for further development.

In addition to its oncology applications, there is growing evidence suggesting that< strong>Ethyl 8-bromo-6-methylimidazo1,2-apyrazine-2-carboxylate may have utility in other therapeutic areas. For instance, studies have explored its potential as an anti-inflammatory agent by targeting specific inflammatory pathways. The ability of the< strong>8-bromo and< strong>6-methyl substituents to modulate molecular interactions makes this compound a promising candidate for developing novel anti-inflammatory drugs.

The synthesis of< strong>Ethyl 8-bromo-6-methylimidazo1,2-apyrazine-2-carboxylate involves multi-step organic transformations that highlight its synthetic accessibility. The carboxylate ester functionality provides a handle for further derivatization through ester hydrolysis or transesterification reactions. These transformations are crucial for generating libraries of analogs with varying biological profiles. The bromo substituent also facilitates cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to introduce aryl or amino groups into complex molecules.

The chemical stability of< strong>Ethyl 8-bromo-6-methylimidazo1,2-apyrazine-2-carboxylate under various conditions is another important consideration in drug development. Research has demonstrated that this compound maintains its structural integrity under standard storage conditions but may degrade under extreme pH or temperature conditions. Understanding these stability profiles is essential for optimizing synthetic routes and ensuring the long-term viability of drug candidates derived from this scaffold.

In conclusion,< strong>Ethyl 8-bromo-6-methylimidazo1,2-apyrazine-2-carboxylate (CAS No. 2344861-89-6) represents a significant advancement in pharmaceutical research due to its versatile structural features and potential biological activities. Its role as a precursor in synthesizing novel therapeutic agents underscores its importance in drug discovery programs across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of medicinal chemistry efforts aimed at developing next-generation pharmaceuticals.